Cas no 866344-58-3 (5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline)

• Product Name: 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline
• CAS No: 866344-58-3
• MF: C₂₇H₂₅N₃O₃
• MW: 439.505706548691
• CID: 5954674
• PubChem ID: 2135478
• Update Time: 2025-08-04

5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline
• 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxypyrazolo[4,3-c]quinoline
• AB00674828-01
• AKOS001814308
• 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline
• MLS-0454770.0001
• F1602-0439
• 866344-58-3

• Inchi： 1S/C27H25N3O3/c1-4-33-20-12-10-19(11-13-20)26-22-17-30(16-18-8-6-5-7-9-18)23-15-25(32-3)24(31-2)14-21(23)27(22)29-28-26/h5-15,17H,4,16H2,1-3H3
• InChI Key： WABCCFOYBROPBK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(OC)C(OC)=C2)C2=NN=C(C3=CC=C(OCC)C=C3)C2=C1

Computed Properties

• Exact Mass: 439.18959167g/mol
• Monoisotopic Mass: 439.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo4,3-cquinoline

Comprehensive Overview of 5-Benzyl-3-(4-Ethoxyphenyl)-7,8-Dimethoxy-5H-Pyrazolo[4,3-c]Quinoline (CAS No. 866344-58-3)

The compound 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline (CAS No. 866344-58-3) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique pyrazoloquinoline core, this compound exhibits potential applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). Its molecular architecture combines a benzyl group, ethoxy substituents, and dimethoxy functionalities, making it a versatile scaffold for medicinal chemistry optimization.

Recent trends in AI-driven drug discovery have highlighted the importance of such small-molecule libraries, as they serve as critical building blocks for high-throughput screening (HTS). Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity of derivatives of 5H-pyrazolo[4,3-c]quinoline, including this compound. Questions like "How does 7,8-dimethoxy substitution affect bioavailability?" or "What are the synthetic routes for pyrazoloquinoline derivatives?" are frequently searched in academic and industrial databases, reflecting growing interest in its structure-activity relationships (SAR).

From a synthetic chemistry perspective, the ethoxyphenyl and benzyl moieties in this compound offer opportunities for structure-based drug design (SBDD). The dimethoxy groups at positions 7 and 8 may enhance metabolic stability, a hot topic in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are often employed to evaluate its interactions with biological targets, aligning with the current focus on rational drug design.

In materials science, the π-conjugated system of the pyrazolo[4,3-c]quinoline core suggests potential utility in organic electronics, such as OLEDs (organic light-emitting diodes) or photovoltaic devices. Searches for "quinoline-based semiconductors" or "heterocyclic compounds for optoelectronics" often intersect with studies on this compound, emphasizing its interdisciplinary relevance.

Regulatory and safety assessments of CAS No. 866344-58-3 emphasize its non-hazardous profile under standard laboratory conditions. However, researchers are advised to consult REACH and FDA guidelines for compliance in specific applications. The compound's synthetic scalability and purity optimization remain key discussion points in process chemistry forums, where topics like "green chemistry approaches for heterocycles" are trending.

In summary, 5-benzyl-3-(4-ethoxyphenyl)-7,8-dimethoxy-5H-pyrazolo[4,3-c]quinoline represents a multifaceted compound with dual utility in life sciences and advanced materials. Its molecular diversity and compatibility with computational prediction tools position it as a valuable candidate for future innovations in precision medicine and sustainable technologies.